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For Researchers, Scientists, and Drug Development Professionals

Abstract

Telomerase-IN-3 is a small molecule inhibitor of telomerase, the enzyme responsible for
maintaining telomere length in eukaryotic cells. By directly targeting the promoter of the human
Telomerase Reverse Transcriptase (hTERT) gene, Telomerase-IN-3 effectively suppresses the
key catalytic subunit of the telomerase enzyme. This guide provides a comprehensive overview
of the chemical structure, properties, and the molecular mechanism of Telomerase-IN-3,
intended to support research and development efforts in oncology and age-related diseases.

Chemical Structure and Properties

Telomerase-IN-3 is a synthetic organic molecule with a complex heterocyclic structure. Its
chemical and physical properties are summarized below.
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Property Value

2-(4-((2-chloropyrimidin-4-yl)oxy)phenyl)-N-(5-

IUPAC Name .
methyl-1H-pyrazol-3-yl)acetamide
Molecular Formula C19H16CIN503
Molecular Weight 397.82 g/mol
CAS Number 150096-77-8
Appearance Solid powder
Solubility Soluble in DMSO
Store at -20°C for short-term, -80°C for long-
Storage
term
SMILES Cclcc(nncl)NC(=0)Cc2ccc(cc2)Oc3nce(Clnc3

Note: Quantitative data on the specific inhibitory concentration (e.g., IC50) of Telomerase-IN-3
on hTERT promoter activity is not publicly available in the referenced literature. Researchers
are advised to determine these values empirically in their specific assay systems.

Mechanism of Action: Targeting the hTERT
Promoter

Telomerase-IN-3 functions as a direct inhibitor of the promoter region of the hTERT gene. The
hTERT protein is the catalytic subunit of the telomerase holoenzyme and its expression is the
rate-limiting step for telomerase activity in most cancer cells. By suppressing the transcription
of hTERT, Telomerase-IN-3 effectively reduces the cellular levels of the telomerase enzyme,
leading to telomere shortening and eventual cell cycle arrest or apoptosis in cancer cells.

The hTERT promoter is a complex regulatory region controlled by a multitude of transcription
factors and signaling pathways. Key activators of the hTERT promoter include c-Myc, Sp1, and
NF-kB, which are often dysregulated in cancer. These transcription factors are, in turn,
regulated by major signaling pathways such as the MAPK and PI3K/Akt pathways.
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Treatment Analysis
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1. Treat cancer cells with
Telomerase-IN-3 or vehicle control

y

2. Prepare cell extracts using
CHAPS lysis buffer

y

3. Determine protein concentration
of the cell extracts

y

4. Incubate cell extract with TS primer,
dNTPs, and TRAP buffer

y

5. Amplify the telomerase extension products
by PCR using TS and reverse primers

y

6. Separate PCR products on a
polyacrylamide gel

y

7. Visualize the characteristic DNA ladder
(telomerase activity)
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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